Cas no 77177-26-5 (Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester)
77177-26-5 structure
Product Name:Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester
CAS No:77177-26-5
MF:C11H12N4O2
MW:232.23858165741
CID:1783682
PubChem ID:3761737
Update Time:2025-04-21
Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester
- ethyl 2-(5-methyltetrazol-1-yl)benzoate
- HMS2801G10
- SCHEMBL6099859
- ALBB-035240
- 1-(2'-carbethoxyphenyl)-5-methyltetrazole
- ethyl- 2-(5-methyl-1H-tetrazol-1-yl)benzoate
- DTXSID10396062
- ethyl-2-(5-methyl-1H-tetrazol-1-yl)benzoate
- 2-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
- SMR000426860
- CHEMBL1307657
- AKOS000275852
- STL324817
- MLS001029902
- ethyl 2-(5-methyl-1H-tetrazol-1-yl)benzoate
- JQPAALBDXTUHTI-UHFFFAOYSA-N
- 77177-26-5
-
- Inchi: 1S/C11H12N4O2/c1-3-17-11(16)9-6-4-5-7-10(9)15-8(2)12-13-14-15/h4-7H,3H2,1-2H3
- InChI Key: JQPAALBDXTUHTI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1N1C(C)=NN=N1)=O
Computed Properties
- Exact Mass: 232.09602564g/mol
- Monoisotopic Mass: 232.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 69.9Ų
Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
77177-26-5 (Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk